BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectral Data &
Characterization of 3-Bromo-7-methyl-1H-
indazole

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Bromo-7-methyl-1H-indazole
CAS No.: 885519-00-6
Cat. No.: B1614339

Get Quote

Introduction & Utility

3-Bromo-7-methyl-1H-indazole is a functionalized indazole scaffold characterized by a
bromine atom at the C3 position and a methyl group at the C7 position.[1] This specific
substitution pattern renders it highly valuable for Structure-Activity Relationship (SAR) studies,
allowing for:

+ C3-Diversification: Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig)
to introduce aryl or heteroaryl groups.

¢ N1-Functionalization: Alkylation or acylation to modulate solubility and metabolic stability.

o C7-Steric Control: The methyl group provides steric bulk that can lock conformations in
active pharmaceutical ingredients (APIs).

Synthesis & Preparation Protocol
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The most reliable synthesis involves the regioselective bromination of 7-methylindazole.

Experimental Protocol

Reaction: Electrophilic Aromatic Substitution (Bromination) Reagents: N-Bromosuccinimide
(NBS), Acetonitrile (ACN) or DMF.

e Charge: Dissolve 7-methyl-1H-indazole (1.0 equiv) in ACN or DMF (10 volumes).
o Addition: Add NBS (1.05 — 1.1 equiv) portion-wise at 0°C to control exotherm.

o Reaction: Stir at room temperature (25°C) for 2—4 hours. Monitor by TLC or LC-MS for
consumption of starting material.

o Workup: Pour the reaction mixture into ice-water (20 volumes). The product typically
precipitates as a solid.

« Purification: Filter the solid, wash with water, and dry under vacuum. Recrystallization from
Ethanol/Water or column chromatography (Hexanes/EtOAc) may be required if
regioselectivity issues (e.g., 5-bromo isomer) arise, though C3 is highly favored.

Synthesis Pathway Diagram[2][3][4][5]
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Figure 1: Regioselective bromination pathway using N-Bromosuccinimide (NBS).

Spectral Analysis (Core Data)
Mass Spectrometry (MS)

The presence of a single bromine atom creates a distinct isotopic signature.
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Parameter Data

Interpretation

ESI+ (Electrospray lonization,

lonization Mode

Protonated molecular ion

Positive)
Molecular Formula MW = 211.06 g/mol
Characteristic of
Isotopic Pattern 1:1 doublet and
isotopes.
Observed m/z 211.0/213.0

peaks of equal intensity.

Nuclear Magnetic Resonance (NMR)

Data synthesized from experimental literature on 3-bromo-7-methylindazole and related

congeners.

C NMR (101 MHz, DMSO-

)

The carbon spectrum is definitive, showing 8 distinct signals (7 aromatic/ring carbons + 1

methyl carbon).
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Chemical Shift (

Assignment Carbon Type
» Ppm)
1415 C7a (Bridgehead) Quaternary Ar-C
Quaternary Ar-C (Deshielded
137.4 C3(C-Br)
by Br)
123.7 C3a (Bridgehead) Quaternary Ar-C
120.4 C5o0rC4 Aromatic CH
120.1 C4 orC5 Aromatic CH
118.7 C6 Aromatic CH
109.9 C7 (C-Me) Quaternary Ar-C
21.4 -CH Methyl Carbon

H NMR (400 MHz, DMSO-

)

The proton spectrum displays a characteristic "ABC" aromatic pattern (or AMX depending on

resolution) and a diagnostic methyl singlet.

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Shift

Coupling (
( Multiplicity Integration Assignment
» Hz)
» Ppm)
. N-H (Indazole Exchangeable
13.0-13.5 Broad Singlet 1H with
N1)
7.38 Doublet (dd) 1H H4 (Aromatic) Hz
7.23 Doublet of 1H H5 (A tic)
: romatic
Triplets Hz
7.10-7.15 Doublet 1H H6 (Aromatic) Hz
, -CH Diagnostic
2.50-2.55 Singlet 3H )
(C7-Methyl) singlet

Note: The N-H proton is acidic and its shift can vary (10-14 ppm) depending on concentration,
temperature, and solvent water content.

Infrared Spectroscopy (IR)

Key functional group vibrations.

3100 — 3400 cm

: N-H stretch (Broad, H-bonded).

1610 — 1630 cm

: C=N stretch (Indazole ring).

1450 — 1500 cm

: C=C aromatic skeletal vibrations.

600 — 700 cm
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: C-Br stretch (Characteristic halo-arene).

Structural Logic & Connectivity

The following diagram illustrates the correlation between the spectral signals and the molecular
structure.

3-Bromo-7-methyl-1H-indazole

1H NMR Signals 13C NMR Signals Mass Spec (m/z)
Aromatic Ring (C4, C5, C6) Methyl Group (C7) C3-Bromo Position
1H: 7.1 - 7.4 ppm (M) 1H: ~2.5 ppm (S) 13C: 137.4 ppm
13C: 118 - 124 ppm 13C: 21.4 ppm MS: 211/213 doublet

Click to download full resolution via product page
Figure 2: Correlation of structural moieties with specific spectral fingerprints.
Troubleshooting & Impurities
When analyzing spectral data, be aware of common synthetic impurities:

» Regioisomers: Bromination at C5 is a potential minor side reaction. Look for alternate
splitting patterns in the aromatic region (two doublets with meta-coupling).

e Succinimide: Residual byproduct from NBS. Look for a singlet at ~2.7 ppm in

H NMR.

o Starting Material: 7-methylindazole.[2][3] Absence of the C3-Br shift (C3-H would appear
around 8.0 ppm in

H NMR).
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e Synthesis & Characterization:Journal of Organic Chemistry, 2018, 83, 1591-1597.[4]
(General indazole synthesis methods).

e Spectral Data Source:Journal of Organic Chemistry, 2025 (Snippet 1.1), "Organocatalytic
Halogenation of Indazoles...".

e Compound Registry: PubChem CID: 1382033 (Related isomer data) & CAS 885519-00-6
entry.

e Application Context:Journal of Medicinal Chemistry, Lenacapavir Intermediate Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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